Cas no 552-54-5 (3’,7-Di-O-methyl Quercetin)

• Product Name: 3’,7-Di-O-methyl Quercetin
• CAS No: 552-54-5
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• CID: 892704
• PubChem ID: 329770273
• Update Time: 2025-04-19

3’,7-Di-O-methyl Quercetin Chemical and Physical Properties

Names and Identifiers

• 3,7-DIMETHOXY-3',4',5-TRIHYDROXYFLAVONE
• 3’,7-Di-O-methyl Quercetin
• 3',7-Di-O-methyl Quercetin
• Rhamnazin
• RHAMNAZIN(AS)
• RHAMNAZIN(P)
• 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxychromen-4-one
• 3′,7-Di-O-methylquercetin
• 3′,7-Dimethylquercetin
• 3,4′,5-Trihydroxy-3′,7-dimethoxyflavone
• Quercetin 3′,7-dimethyl ether
• 7,3'-Di-O-methylquercetin
• Quercetin 3',7-Dimethyl ether
• LMPK12112641
• CS-0143327
• 3,5-dihydroxy-2-(4-hydroxy-3-methoxy-phenyl)-7-methoxy-chromen-4-one
• CHEBI:133721
• AKOS040760673
• Flavone, 3,4',5-trihydroxy-3',7-dimethoxy-
• Rhamnazin, >=99% (HPLC)
• 3,4',5-Trihydroxy-3',7-dimethoxyflavone
• quercetin 7,3'-dimethyl ether
• FT-0667551
• C.I. 75700
• Rhamnacine
• rhamnacene
• 7,3'-Dimethylquercetin
• 4H-1-Benzopyran-4-one, 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-
• NSC-678106
• RHAMNAZIN with HPLC
• E87182
• Q3116746
• DTXSID00203695
• CHEMBL457148
• 3,5-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4H-chromen-4-one
• 3,4'-Trihydroxy-7,3'-dimethoxyflavone
• MYMGKIQXYXSRIJ-UHFFFAOYSA-N
• NSC678106
• SCHEMBL39443
• 276CK9GP9Y
• 3 inverted exclamation mark ,7-Di-O-methyl Quercetin
• 552-54-5
• 3,5,4'-Trihydroxy-7,3'-dimethoxyflavone
• HY-N8342
• BDBM50292355
• UNII-276CK9GP9Y
• 3,5-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4H-chromen-4-one #
• NCI60_027977
• 3',7-Dimethylquercetin
• 3,5-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• DTXCID30126186
• DA-57420

• MDL： MFCD00017688
• Inchi： 1S/C17H14O7/c1-22-9-6-11(19)14-13(7-9)24-17(16(21)15(14)20)8-3-4-10(18)12(5-8)23-2/h3-7,18-19,21H,1-2H3
• InChI Key： MYMGKIQXYXSRIJ-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2C(=CC(=CC1=2)OC)O)=O)O)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 330.07400
• Monoisotopic Mass: 330.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.507
• Boiling Point: 591.6°C at 760 mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.681
• PSA: 109.36000
• LogP: 2.59400
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

3’,7-Di-O-methyl Quercetin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone